Cas no 677762-13-9 (3-Pyridinecarboxylic acid, 5-chloro-1-ethyl-1,6-dihydro-6-oxo-)

• Product Name: 3-Pyridinecarboxylic acid, 5-chloro-1-ethyl-1,6-dihydro-6-oxo-
• CAS No: 677762-13-9
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 4138167
• PubChem ID: 21885836
• Update Time: 2025-04-24

3-Pyridinecarboxylic acid, 5-chloro-1-ethyl-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-chloro-1-ethyl-1,6-dihydro-6-oxo-
• DTXSID501184806
• SCHEMBL3165877
• 677762-13-9
• 5-Chloro-1-ethyl-1,6-dihydro-6-oxo-3-pyridinecarboxylic acid

• Inchi： 1S/C8H8ClNO3/c1-2-10-4-5(8(12)13)3-6(9)7(10)11/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： MQFINSLQXKCOSS-UHFFFAOYSA-N
• SMILES： C1N(CC)C(=O)C(Cl)=CC=1C(O)=O

Computed Properties

• Exact Mass: 201.0192708Da
• Monoisotopic Mass: 201.0192708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų